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Compound of Interest

Compound Name: Zinc dibenzyldithiocarbamate

Cat. No.: B077411

This technical guide provides a comprehensive overview of the toxicological profile of Zinc
dibenzyldithiocarbamate (ZBDC), a chemical compound primarily used as an accelerator in
the vulcanization of rubber.[1][2] Due to the potential for human exposure, a thorough
understanding of its toxicological properties is crucial for risk assessment and ensuring safe
handling practices.[1] This document is intended for researchers, scientists, and professionals
in the field of drug development and chemical safety.

It is important to note that publicly available toxicological data specifically for Zinc
dibenzyldithiocarbamate is limited.[1] Consequently, this guide also incorporates data from
structurally related dithiocarbamate compounds to provide a broader context for its potential
toxicological effects.

Chemical and Physical Properties
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Property Value

Chemical Formula C30H28N2S4Zn

Molecular Weight 610.21 g/mol [3]
Appearance White to off-white powder[1]
CAS Number 14726-36-4[1]

- Insoluble in water; soluble in chloroform,
Solubility o
benzene, and carbon disulfide.[1]

Toxicological Data

The toxicological assessment of a chemical substance involves a range of studies to determine
its potential adverse effects on human health and the environment. The following sections
summarize the available data for ZBDC and related dithiocarbamates.

Acute Toxicity

Acute toxicity studies are designed to evaluate the adverse effects that occur shortly after a
single exposure to a substance.[4] The median lethal dose (LD50), the dose at which 50% of
the test animals are expected to die, is a common measure of acute toxicity.

Table 1: Acute Toxicity Data for Zinc Dibenzyldithiocarbamate

Test Species Route of Administration LD50 Value
Rat Oral > 5000 mg/kg[1]
Rabbit Dermal > 2000 mg/kg[1]

Table 2: Acute Toxicity Data for Related Dithiocarbamate Compounds
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. Route of
Compound Test Species . . LD50/LC50 Value
Administration

Zinc (1) N-Benzyl
methyl Mouse (male) Oral 954 mg/kg[1]
Dithiocarbamate

Zinc (I) N-Benzyl
methyl Mouse (female) Oral 794.3 mg/kg[1]

Dithiocarbamate

Zinc
Diethyldithiocarbamat Rat Oral 3530 mg/kg[1]
e

Zinc
Dimethyldithiocarbam Rat Oral 267 mg/kg[5]

ate (Ziram)

Zinc
Diethyldithiocarbamat Rat Oral 700 mg/kg|[6]

e

Sub-chronic and Chronic Toxicity

Data on the sub-chronic and chronic toxicity of ZBDC are not readily available in the public
literature.[1] Studies on other dithiocarbamates suggest that long-term exposure may lead to
effects on the thyroid gland.[7]

Genotoxicity

Specific genotoxicity data for Zinc dibenzyldithiocarbamate are not available.[1] While some
dithiocarbamates have shown evidence of genotoxicity in certain test systems, the overall data
for the class of compounds indicate no significant mutagenic or genotoxic potential.[1][8]

Carcinogenicity

There are no specific long-term carcinogenicity bioassays available for Zinc
dibenzyldithiocarbamate.[1] Major regulatory agencies such as the International Agency for
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Research on Cancer (IARC), the National Toxicology Program (NTP), the U.S. Environmental
Protection Agency (EPA), and the Occupational Safety and Health Administration (OSHA) have
not classified ZBDC as a carcinogen.[1][3] However, it is noted that some other
dithiocarbamates, such as mancozeb, have been shown to be carcinogenic in animal studies.

[1]

Reproductive and Developmental Toxicity

Specific reproductive and developmental toxicity studies on Zinc dibenzyldithiocarbamate
are not available.[1] Studies on other zinc dithiocarbamates have indicated the potential for
developmental effects.[1] For instance, studies on zinc diethyldithiocarbamate and zinc
dibutyldithiocarbamate in chicken embryos showed lethal and malformative effects.[1]

Table 3: Embryotoxicity of Related Zinc Dithiocarbamates in Chicken Embryos

Compound Effect Dose
Zinc Diethyldithiocarbamate Lethality and malformations 1 to 10 nmole per egg[1]
Zinc Dibutyldithiocarbamate Lethality and malformations 1 to 10 nmole per egg[1]

Experimental Protocols

Detailed experimental protocols for toxicological studies are based on internationally
recognized guidelines, primarily from the Organisation for Economic Co-operation and
Development (OECD).

Acute Oral Toxicity (based on OECD Guideline 401)

This study is designed to determine the median lethal dose (LD50) of a substance after a

single oral administration.[1]
o Test Animals: Typically, young adult rats of a single sex are used.[1]

e Housing and Feeding: Animals are housed in standard conditions with access to laboratory
diet and water, with a brief fasting period before dosing.[1]
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Dose Administration: The test substance is administered orally by gavage in a single dose at
various dose levels.[1]

Observations: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for at least 14 days.[1]

Pathology: A gross necropsy is performed on all animals at the end of the observation
period.[1]

Mammalian Erythrocyte Micronucleus Test (based on
OECD Guideline 474)

This test is used to detect damage to chromosomes or the mitotic apparatus in erythroblasts.[1]

Test Animals: Typically, mice or rats are used.[1]

Dose Administration: The test substance is administered, usually twice, 24 hours apatrt, via
an appropriate route. At least three dose levels are tested alongside controls.[1]

Sample Collection: Bone marrow or peripheral blood is collected after the last administration.

[1]

Analysis: Smears are prepared and stained, and at least 4000 immature erythrocytes per
animal are scored for the presence of micronuclei.[1]

Data Evaluation: The incidence of micronucleated cells is compared between treated and
control groups to determine a positive result.[1]

Visualizations
Toxicological Assessment Workflow

The following diagram illustrates a generalized workflow for the toxicological assessment of a

chemical substance.
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Caption: A generalized workflow for toxicological assessment.
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General Metabolism of Dithiocarbamates

The metabolism of dithiocarbamates is a key factor in their toxicological profile. A common
metabolite of concern is carbon disulfide.[8]
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Caption: Simplified metabolic pathway of dithiocarbamates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077411#toxicological-profile-of-zinc-
dibenzyldithiocarbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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